4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H21ClN4O4
• Molecular Weight: 452.9 g/mol
• IUPAC Name: (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-pyridin-4-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C23H21ClN4O4/c1-32-18-4-3-16(13-17(18)24)21(29)19-20(15-5-7-25-8-6-15)28(23(31)22(19)30)11-2-10-27-12-9-26-14-27/h3-9,12-14,20,29H,2,10-11H2,1H3/b21-19+
• InChI Key: HMXXPIKSMZUZMR-XUTLUUPISA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC=NC=C4)/O)Cl
• SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC=NC=C4)O)Cl

Description

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolones and has been shown to possess various biological activities, including antifungal, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that the compound may exert its antifungal activity by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes. The antitumor activity of this compound may be attributed to its ability to induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression.
Biochemical and Physiological Effects:
In addition to its antifungal and antitumor properties, this compound has been shown to possess anti-inflammatory activity. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. Furthermore, this compound has been shown to reduce the severity of inflammation in animal models of rheumatoid arthritis and colitis.

Advantages and Limitations for Lab Experiments

The compound 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is relatively easy to synthesize and is readily available from commercial sources. Additionally, this compound exhibits a broad spectrum of biological activities, making it a versatile tool for studying various biological processes. However, one limitation of this compound is its low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate the compound's potential as an antifungal agent in clinical settings. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify its molecular targets. Furthermore, the potential use of this compound as an anti-inflammatory agent in the treatment of various inflammatory diseases warrants further investigation. Finally, the development of more soluble analogs of this compound may overcome its limitations and expand its use in various experimental settings.

Synthesis Methods

The synthesis of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 3-chloro-4-methoxybenzoic acid with 3-(1H-imidazol-1-yl)propan-1-ol in the presence of thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-pyridinecarboxaldehyde and ethyl acetoacetate in the presence of a base to yield the final product.

Scientific Research Applications

The compound 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to possess antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, this compound has been shown to exhibit antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer.